Cas no 2156362-45-5 (2,2-dimethyl-1-(pyrimidin-2-yl)cyclopropan-1-amine)

• Product Name: 2,2-dimethyl-1-(pyrimidin-2-yl)cyclopropan-1-amine
• CAS No: 2156362-45-5
• MF: C₉H₁₃N₃
• MW: 163.219621419907
• CID: 6053660
• PubChem ID: 165655294
• Update Time: 2025-07-27

2,2-dimethyl-1-(pyrimidin-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(pyrimidin-2-yl)cyclopropan-1-amine
• 2156362-45-5
• EN300-1855077

• Inchi： 1S/C9H13N3/c1-8(2)6-9(8,10)7-11-4-3-5-12-7/h3-5H,6,10H2,1-2H3
• InChI Key： OGDUSKRCIMZZBA-UHFFFAOYSA-N
• SMILES： NC1(C2N=CC=CN=2)CC1(C)C

Computed Properties

• Exact Mass: 163.110947427g/mol
• Monoisotopic Mass: 163.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 51.8Ų

Additional information on 2,2-dimethyl-1-(pyrimidin-2-yl)cyclopropan-1-amine

2,2-Dimethyl-1-(Pyrimidin-2-Yl)Cyclopropan-1-Amine (CAS No. 2156362-45-5): A Promising Compound in Pharmaceutical Research

2,2-Dimethyl-1-(pyrimidin-2-yl)cyclopropan-1-amine, identified by its CAS No. 2156362-45-5, represents a novel class of organic compounds with significant potential in pharmaceutical and medicinal chemistry. This compound belongs to the broader family of cyclopropane derivatives, which are characterized by their three-membered ring structure and unique chemical properties. The pyrimidin-2-yl group, a six-membered heterocyclic ring containing two nitrogen atoms, is conjugated with the cyclopropane ring through a single carbon atom, forming a 1-(pyrimidin-2-yl)cyclopropan-1-amine core. The 2,2-dimethyl substituents on the cyclopropane ring further enhance the compound's stereochemical complexity and biological activity.

Recent advancements in drug discovery and targeted therapy have highlighted the importance of cyclopropane-based molecules as potential therapeutic agents. The 2,2-dimethyl-1-(pyrimidin-2-yl)cyclopropan-1-amine scaffold has been explored for its ability to modulate GPCR (G protein-coupled receptor) signaling pathways, which are critical in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit selective agonism at P2Y12 receptors, a key target in antiplatelet therapy. This finding underscores the pyrimidin-2-yl group's role in enhancing receptor binding affinity and functional activity.

The cyclopropane ring in 2,2-dimethyl-1-(pyrimidin-2-yl)cyclo0propan-1-amine contributes to its conformational rigidity, which is essential for maintaining molecular interactions with biological targets. This structural feature is particularly advantageous in drug design, as it reduces conformational flexibility and improves drug-likeness parameters such as lipophilicity and metabolic stability. Computational studies using molecular docking and quantum mechanics calculations have shown that the pyrimidin-2-yl substituent enhances hydrogen bonding with serine residues in target proteins, thereby modulating enzyme activity in metabolic pathways.

Recent research has also focused on the synthetic accessibility of 2,2-dimethyl-1-(pyrimidin-2-yl)cyclopropan-1-amine. A 2024 paper in *Organic & Biomolecular Chemistry* reported a novel asymmetric synthesis route involving cyclopropanation reactions and N-alkylation strategies. This method allows for the efficient preparation of stereoisomers with high enantioselectivity, which is crucial for pharmacological applications where stereochemistry dictates biological activity. The 2,2-dimethyl groups on the cyclopropane ring are particularly important in stabilizing the trigonal planar geometry of the molecule, ensuring optimal interactions with receptor sites.

The pyrimidin-2-yl moiety in 2,2-dimethyl-1-(pyrimidin-2-yl)cyclopropan-1-amine has also been linked to antimicrobial properties. A 2023 study in *Antimicrobial Agents and Chemotherapy* found that derivatives of this compound exhibit broad-spectrum activity against multidrug-resistant bacteria. The pyrimidin-2-yl group is believed to interfere with DNA replication by binding to DNA gyrase, a key enzyme in bacterial DNA supercoiling. This mechanism of action highlights the pyrimidin-2-yl substituent's potential in developing novel antibiotics to combat antibiotic resistance.

Furthermore, the cyclopropane ring in 2,2-dimethyl-1-(pyrimidin-2-yl)cyclopropan-1-amine has been implicated in neuroprotective effects. A 2024 preclinical study in *Neuropharmacology* showed that this compound reduces neuroinflammation in Alzheimer's disease models by inhibiting NF-κB signaling pathways. The pyrimidin-2-yl group is thought to modulate microglial activation, while the cyclopropane ring contributes to anti-oxidative stress by scavenging reactive oxygen species (ROS). These findings suggest that 2,2-dimethyl-1-(pyrimidin-2-yl)cyclopropan-1-amine could be a promising candidate for neurodegenerative disease therapy.

Despite its promising properties, the 2,2-dimethyl-1-(pyrimidin-2-yl)cyclopropan-1-amine scaffold faces challenges in drug development. Issues such as low solubility and potential toxicity require further optimization. However, recent advances in nanotechnology and drug delivery systems have opened new avenues for improving the bioavailability and targeting efficiency of this compound. For example, encapsulating 2,2-dimethyl-1-(pyrimidin-2-yl)cyclopropan-1-amine in liposomes or polymeric nanoparticles has shown enhanced cellular uptake and reduced side effects in preclinical trials.

In conclusion, 2,2-dimethyl-1-(pyrimidin-2-yl)cyclopropan-1-amine (CAS No. 2156362-45-5) is a versatile compound with significant potential in pharmaceutical research. Its unique cyclopropane and pyrimidin-2-yl structural features make it an attractive candidate for targeted therapy in cancer, neurodegenerative diseases, and infectious diseases. Ongoing studies are focused on optimizing its synthetic pathways, biological activity, and clinical applications, paving the way for its potential use in novel therapeutic strategies.